Cas no 263902-74-5 (4H-Pyran-4-one,2-methyl-6-(1-methylethyl)-)

4H-Pyran-4-one,2-methyl-6-(1-methylethyl)- structure
263902-74-5 structure
Product Name:4H-Pyran-4-one,2-methyl-6-(1-methylethyl)-
CAS No:263902-74-5
MF:C9H12O2
MW:152.190382957458
CID:247638
PubChem ID:45095857
Update Time:2025-04-19

4H-Pyran-4-one,2-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one,2-methyl-6-(1-methylethyl)-
    • 4H-Pyran-4-one,2-methyl-6-(1-methylethyl)-(9CI)
    • 263902-74-5
    • 2-methyl-6-propan-2-ylpyran-4-one
    • Inchi: 1S/C9H12O2/c1-6(2)9-5-8(10)4-7(3)11-9/h4-6H,1-3H3
    • InChI Key: ZWCPUSUFIVFIAM-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C=C1C(C)C)=O

Computed Properties

  • Exact Mass: 152.08376
  • Monoisotopic Mass: 152.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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